N-(1-(1-(2,3-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-[1-(2,3-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C26H25N7O4/c1-15-8-7-9-19(17(15)3)32-24-18(13-27-32)25(35)30-26(29-24)33-22(12-16(2)31-33)28-23(34)14-37-21-11-6-5-10-20(21)36-4/h5-13H,14H2,1-4H3,(H,28,34)(H,29,30,35)
• InChI Key: RVZXVIRWORZPPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)COC5=CC=CC=C5OC)C
• Molecular Formula: C26H25N7O4
• Molecular Weight: 499.5 g/mol
• CAS No.: 1173247-81-8

Description

N-(1-(1-(2,3-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C26H25N7O4 and its molecular weight is 499.531. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiochemistry and PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives similar to the specified compound, have been reported as selective ligands of the translocator protein (18 kDa) (TSPO). These compounds, such as DPA-714, have been designed to incorporate a fluorine atom, enabling labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET) (Dollé, F., et al., 2008). This approach highlights the potential of such compounds in the development of diagnostic tools for neuroinflammatory diseases.

Anticancer Activity

The synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, related to the chemical structure , has been explored for their anticancer activity. These compounds were tested on 60 cancer cell lines, with one showing appreciable cancer cell growth inhibition against eight cancer cell lines, indicating their potential as new anticancer agents (Al-Sanea, M. M., et al., 2020).

Synthesis of Novel Compounds

Research into the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition has been conducted. These synthetic pathways demonstrate the versatility of pyrazolo[3,4-d]pyrimidine compounds in generating a variety of heterocyclic structures with potential biological activity (Rahmouni, A., et al., 2014).